Cas no 1115248-03-7 ((2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol)
(2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-[(6-Chloro-3-pyridinyl)methyl]-2-(nitroimino)-4,5-imidazolidinediol
- (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol
-
- Inchi: 1S/C9H10ClN5O4/c10-6-2-1-5(3-11-6)4-14-8(17)7(16)12-9(14)13-15(18)19/h1-3,7-8,16-17H,4H2,(H,12,13)
- InChI Key: FBQNPJUFOLEYRF-UHFFFAOYSA-N
- SMILES: N1(/C(=N/N(=O)=O)/NC(O)C1O)CC1C=CC(=NC=1)Cl
(2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C429250-2.5mg |
(2E)-1-[(6-Chloro-3-pyridinyl)methyl]-2-(nitroimino)-4,5-imidazolidinediol |
1115248-03-7 | 2.5mg |
$253.00 | 2023-05-18 | ||
| TRC | C429250-5mg |
(2E)-1-[(6-Chloro-3-pyridinyl)methyl]-2-(nitroimino)-4,5-imidazolidinediol |
1115248-03-7 | 5mg |
$460.00 | 2023-05-18 | ||
| TRC | C429250-10mg |
(2E)-1-[(6-Chloro-3-pyridinyl)methyl]-2-(nitroimino)-4,5-imidazolidinediol |
1115248-03-7 | 10mg |
$873.00 | 2023-05-18 | ||
| TRC | C429250-25mg |
(2E)-1-[(6-Chloro-3-pyridinyl)methyl]-2-(nitroimino)-4,5-imidazolidinediol |
1115248-03-7 | 25mg |
$ 3000.00 | 2023-09-08 |
(2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol
Introduction to (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol (CAS No. 1115248-03-7)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol, with the CAS number 1115248-03-7, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.
The molecular structure of (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol incorporates several key functional groups that contribute to its reactivity and potential therapeutic applications. The presence of a chloro-pyridine moiety at the 6-position enhances its interaction with biological targets, while the nitroimino group at the 2-position introduces a region of high electrophilicity. These features make the compound an attractive scaffold for designing novel drug candidates targeting various diseases.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The imidazolidinediol backbone of this compound is known to exhibit inhibitory activity against several kinases, making it a potential lead compound for further optimization. Studies have shown that derivatives of imidazolidinediones can modulate signaling pathways critical for cell proliferation and survival, offering a promising avenue for therapeutic intervention.
One of the most compelling aspects of (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol is its ability to engage with multiple biological targets simultaneously. This polypharmacological profile is particularly valuable in the treatment of complex diseases where modulation of multiple pathways is required. For instance, preliminary studies have indicated that this compound may possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes and reducing prostaglandin synthesis.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step at the pyridine ring is particularly critical and must be carefully optimized to avoid side reactions. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility in the preparation of this molecule.
The pharmacokinetic properties of (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol are also under investigation to better understand its potential as a drug candidate. In vitro studies have revealed that the compound exhibits moderate solubility in aqueous buffers, suggesting that it may be suitable for oral administration. Additionally, preliminary data indicate that it has a reasonable half-life in vivo, which is essential for sustained therapeutic effects.
The field of medicinal chemistry continues to evolve with the advent of computational methods that accelerate drug discovery processes. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various protein targets. These simulations have provided valuable insights into how structural modifications can enhance its potency and selectivity, guiding the design of next-generation analogs.
In conclusion, (2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol represents a fascinating chemical entity with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies targeting a range of diseases.
1115248-03-7 ((2E)-1-(6-Chloro-3-pyridinyl)methyl-2-(nitroimino)-4,5-imidazolidinediol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)